Cas no 1363381-72-9 (tert-butyl 1-amino-6-azaspiro[3.5]nonane-6-carboxylate)

• Product Name: tert-butyl 1-amino-6-azaspiro[3.5]nonane-6-carboxylate
• CAS No: 1363381-72-9
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD22419343
• CID: 3164475
• PubChem ID: 72207685
• Update Time: 2025-05-27

tert-butyl 1-amino-6-azaspiro[3.5]nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Boc-1-amino-6-azaspiro[3.5]nonane
• tert-butyl 1-amino-6-azaspiro[3.5]nonane-6-carboxylate
• tert-butyl1-amino-6-azaspiro[3.5]nonane-6-carboxylate
• SCHEMBL16042188
• AKOS025291145
• AS-34264
• EN300-7398387
• 6-Azaspiro[3.5]nonane-6-carboxylic acid, 1-amino-, 1,1-dimethylethyl ester
• CS-0048479
• tert-butyl 3-amino-6-azaspiro[3.5]nonane-6-carboxylate
• 1363381-72-9
• PB35274
• SY241081
• MFCD22419343

• MDL： MFCD22419343
• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-8-4-6-13(9-15)7-5-10(13)14/h10H,4-9,14H2,1-3H3
• InChI Key： UQJBLNIEPDTKAQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC2(C1)CCC2N)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 336.5±25.0 °C at 760 mmHg
• Flash Point: 157.3±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 1-amino-6-azaspiro[3.5]nonane-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)